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Compound of Interest

Compound Name: 4-Mercaptophenylacetic acid

Cat. No.: B013652 Get Quote

Essential Safety and Handling Guide for 4-
Mercaptophenylacetic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Mercaptophenylacetic acid. It

includes detailed operational and disposal plans to ensure a safe laboratory environment.

Chemical Identifier:

Name 4-Mercaptophenylacetic acid

CAS Number 39161-84-7[1]

Molecular Formula C8H8O2S[2]

Molecular Weight 168.21 g/mol [1][2]

Hazard Identification and Classification:

According to the Globally Harmonized System (GHS), 4-Mercaptophenylacetic acid is

classified as follows:
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[2]

[3][4][5]

Serious Eye Damage 1
H318: Causes serious eye

damage[2][3][4][5]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[2][3][4][5]

Signal Word: Danger[1][3][4][5]

Personal Protective Equipment (PPE) Requirements:

The following PPE is mandatory when handling 4-Mercaptophenylacetic acid to minimize

exposure and ensure personal safety.[6]

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields, or a face

shield.[6]

Protects against splashes and

aerosols that can cause

serious eye damage.[6]

Skin Protection

Nitrile rubber gloves (double-

gloving is recommended) and

a flame-resistant lab coat.[6]

Prevents skin contact, which

can cause irritation.[6]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.[6]

Minimizes inhalation of dust or

vapors, which may cause

respiratory irritation.[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[6]

Essential for preventing direct

skin contact.[6]

Below is a diagram illustrating the decision-making process for selecting the appropriate PPE.
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Caption: PPE selection workflow for handling 4-Mercaptophenylacetic acid.

Operational and Handling Plan
Adherence to a strict operational protocol is necessary to minimize exposure and ensure the

stability of the compound.

Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.[6]

Verify that an eyewash station and safety shower are readily accessible.[6]

Prepare and label all necessary glassware and equipment within the fume hood.[6]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[6]

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b013652?utm_src=pdf-body-img
https://www.benchchem.com/product/b013652?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don all required PPE before handling the chemical.[6]

Equilibrate the container of 4-Mercaptophenylacetic acid to room temperature before

opening to prevent moisture condensation.[6]

To minimize air exposure, consider handling under an inert gas atmosphere (e.g., argon or

nitrogen).[6]

Weigh the solid in the fume hood, minimizing the creation of dust.

When dissolving, add the solid slowly to the solvent.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] Recommended

storage temperature is 2-8 °C.

Handle and store under an inert gas.

Disposal Plan
Proper disposal of 4-Mercaptophenylacetic acid and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization and Collection:

Waste Type Collection Procedure

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label

must explicitly state that the container holds

thiol-containing waste.[6]

Solid Waste

Contaminated items such as gloves, pipette tips,

and paper towels should be placed in a sealed

plastic bag, which is then placed in a designated

solid hazardous waste container.[6]
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Disposal Protocol:

Neutralization of Thiol Odor: Due to the strong, unpleasant odor of thiols, it is recommended

to treat waste streams to neutralize the smell. A bleach solution can be used to oxidize thiols

to less malodorous compounds.[7][8]

Final Disposal: All chemical waste should be disposed of through a licensed contractor,

following all institutional and governmental regulations.[6] Do not let the product enter drains.

[3]

Below is a diagram outlining the waste disposal workflow.
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Caption: Waste disposal workflow for 4-Mercaptophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

